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Compound of Interest

Compound Name:
Desmorpholinyl Quizartinib-PEG2-

COOH

Cat. No.: B2677890 Get Quote

For Immediate Implementation by Laboratory Personnel

This guide provides critical safety and logistical information for the proper disposal of

Desmorpholinyl Quizartinib-PEG2-COOH, a compound utilized in the synthesis of

Proteolysis Targeting Chimeras (PROTACs) for FLT-3 degradation.[1][2][3][4] Adherence to

these procedures is essential for ensuring personnel safety, environmental protection, and

regulatory compliance.

Desmorpholinyl Quizartinib-PEG2-COOH, as a derivative of a potent kinase inhibitor, should

be handled as a hazardous chemical waste.[5][6][7][8] Although a specific Safety Data Sheet

(SDS) for this compound is not publicly available, the disposal protocols are based on

established best practices for small molecule kinase inhibitors.[5][6][8] Researchers must

always consult their institution's Environmental Health and Safety (EHS) department for

specific guidelines, as local regulations may vary.[5][6]

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, the use of appropriate Personal Protective

Equipment (PPE) is mandatory to prevent dermal, ocular, and respiratory exposure.

Required Personal Protective Equipment (PPE):
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PPE Item Specification

Gloves Double nitrile, chemical-resistant

Eye Protection Safety goggles or a face shield

Lab Coat Standard laboratory coat

Respiratory Protection
A NIOSH-approved respirator may be necessary

if generating dust or aerosols.

All handling and disposal activities involving this compound must be conducted within a

certified chemical fume hood to minimize the risk of inhalation.[5][9]

Step-by-Step Disposal Protocol
The proper disposal of Desmorpholinyl Quizartinib-PEG2-COOH involves the careful

segregation, containment, and labeling of all waste streams. Never mix chemical waste with

regular trash or biohazardous waste.[5]

Step 1: Waste Segregation
Properly segregate all waste at the point of generation into three distinct categories:

Solid Chemical Waste:

Unused/Expired Compound: Any excess or expired solid Desmorpholinyl Quizartinib-
PEG2-COOH.

Contaminated Materials: All items that have come into direct contact with the compound,

including gloves, pipette tips, vials, bench paper, and other disposable labware.[5][7]

Liquid Chemical Waste:

Contaminated Solutions: All solutions containing Desmorpholinyl Quizartinib-PEG2-
COOH, such as stock solutions (e.g., in DMSO), experimental buffers, and cell culture

media.[5]

Sharps Waste:
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Contaminated Sharps: Needles, syringes, or any other sharp objects contaminated with

the compound.

Step 2: Waste Containment and Labeling
Proper containment is crucial to prevent leaks and ensure safe handling.

Solid Waste:

Collect all solid waste in a designated, leak-proof hazardous waste container with a secure

lid.[7]

Ensure the container is compatible with the chemical nature of the waste.

Liquid Waste:

Collect all liquid waste in a designated, leak-proof, and shatter-resistant container.

Be mindful of solvent compatibility; halogenated and non-halogenated solvent waste

should generally be collected separately.[5]

Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste".

The label must include the full chemical name: "Desmorpholinyl Quizartinib-PEG2-
COOH" and its CAS Number: 2292116-14-2.

List all contents, including solvents and their approximate concentrations.

Step 3: Storage and Disposal
Temporary Storage: Store sealed waste containers in a designated and well-ventilated

satellite accumulation area within the laboratory. This area should have secondary

containment to mitigate any potential leaks.[5]

EHS Pickup: Once a waste container is full, or the experiment is complete, arrange for

disposal through your institution's EHS department. Follow their specific procedures for
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requesting a waste pickup.[5][6]

Under no circumstances should this compound or its solutions be disposed of down the drain

or in regular trash.[7]

Experimental Workflow and Disposal Decision
Pathway
The following diagram illustrates the logical flow for the safe handling and disposal of

Desmorpholinyl Quizartinib-PEG2-COOH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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